Cas no 13389-17-8 (Inosine,8-(dimethylamino)- (8CI,9CI))

• Product Name: Inosine,8-(dimethylamino)- (8CI,9CI)
• CAS No: 13389-17-8
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 225783
• PubChem ID: 135487939
• Update Time: 2025-04-19

Inosine,8-(dimethylamino)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,8-(dimethylamino)- (8CI,9CI)
• 8-(dimethylamino)-9-pentofuranosyl-3,9-dihydro-6h-purin-6-one
• 8-(dimethylamino)inosine
• 8-Dimethylamino-inosin
• 8-dimethylamino-inosine
• AC1L6FW3
• AC1Q6MW8
• AR-1H4059
• NSC103792
• Oprea1_068891
• 13389-17-8
• NSC-103792
• DTXSID70295668

• Inchi： 1S/C12H17N5O5/c1-16(2)12-15-6-9(13-4-14-10(6)21)17(12)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,13,14,21)
• InChI Key： YNXIJOYYBJOOJH-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2=C(C(NC=N2)=O)N=C1N(C)C)O)O

Computed Properties

• Exact Mass: 311.12311
• Monoisotopic Mass: 311.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.83
• Boiling Point: 659.8°C at 760 mmHg
• Flash Point: 352.8°C
• Refractive Index: 1.786
• PSA: 132.44
• LogP: -2.20290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides